Cas no 1806385-02-3 (Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate)

• Product Name: Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate
• CAS No: 1806385-02-3
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5007692
• Update Time: 2025-07-21

Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate

• Inchi： 1S/C12H13BrO3/c1-7-6-9(12(15)16-3)4-5-10(7)11(13)8(2)14/h4-6,11H,1-3H3
• InChI Key： ZVSPCDFCWRQHIZ-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate

Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate (CAS No. 1806385-02-3): A Comprehensive Overview

Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate, identified by its Chemical Abstracts Service (CAS) number 1806385-02-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a complex molecular structure, has been studied for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and synthetic intermediates.

The molecular formula of Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate highlights its intricate composition, which includes a benzoate core substituted with a brominated propyl group and a methyl group. This unique structural arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of both bromine and ester functional groups suggests potential reactivity patterns that could be exploited in synthetic chemistry and drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. The benzoate moiety is well-known for its role in various pharmaceuticals, often contributing to binding affinity and metabolic stability. Additionally, the brominated propyl group can serve as a handle for further functionalization, enabling the synthesis of more complex molecules. These characteristics make Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate a promising candidate for medicinal chemistry applications.

One of the most compelling aspects of this compound is its potential in the synthesis of bioactive molecules. Researchers have been investigating its utility as an intermediate in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine atom, in particular, can be selectively modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of diverse aryl or heteroaryl groups. This flexibility is highly valuable in drug discovery pipelines.

Furthermore, the ester group in Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate can be hydrolyzed to yield a carboxylic acid derivative, which may exhibit different biological activities compared to the parent compound. This transformation opens up possibilities for exploring new therapeutic pathways and expanding the compound's utility in research settings. The ability to modify both the bromine and ester functionalities provides chemists with a powerful toolkit for designing custom molecules tailored to specific biological targets.

The synthesis of Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the bromination of a propyl-substituted benzene derivative followed by esterification. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with high precision. These synthetic strategies highlight the compound's importance as a building block in modern organic synthesis.

Recent studies have also explored the spectroscopic and analytical properties of Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate. High-resolution nuclear magnetic resonance (NMR) spectroscopy has been particularly useful in confirming its structure, while mass spectrometry (MS) provides insights into its fragmentation patterns. These analytical techniques are essential for characterizing complex organic compounds and ensuring their identity before they are used in further research or development.

The compound's thermal stability and solubility profile are additional factors that contribute to its appeal in pharmaceutical applications. Experiments have shown that it remains stable under standard storage conditions but may degrade under extreme temperatures or acidic environments. Understanding these properties is crucial for formulating stable derivatives and ensuring their long-term viability in research laboratories and industrial settings.

In conclusion, Methyl 4-(1-bromo-2-oxopropyl)-3-methylbenzoate (CAS No. 1806385-02-3) represents a fascinating subject of study with significant potential in pharmaceutical chemistry. Its unique structural features, combined with its reactivity patterns, make it an invaluable tool for researchers developing new drugs and synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in advancing therapeutic innovation.